Cas no 7498-32-0 (1,1''-but-2-yne-1,4-diyldipiperidine)

1,1''-but-2-yne-1,4-diyldipiperidine structure
7498-32-0 structure
Product Name:1,1''-but-2-yne-1,4-diyldipiperidine
CAS No:7498-32-0
MF:C14H24N2
MW:220.353763580322
CID:980809
PubChem ID:101344
Update Time:2025-04-19

1,1''-but-2-yne-1,4-diyldipiperidine Chemical and Physical Properties

Names and Identifiers

    • 1,1''-but-2-yne-1,4-diyldipiperidine
    • 1,4-Bis(piperidine-1-yl)-2-butyne
    • 1,4-Dipiperidino-2-butyne
    • 1,1'-(2-Butyne-1,4-diyl)bispiperidine
    • 1,4-di(piperidin-1-yl)but-2-yne
    • 1,4-Di-N,N'-piperidinobut-2-in
    • 1,4-Dipiperidino-but-2-in
    • 1,4-dipiperidino-but-2-yne
    • Piperidine, 1,1'-(2-butyne-1,4-diyl)bis-
    • 1,1'-(2-BUTYNE-1,4-DIYL)BIS(PIPERIDINE)
    • NSC407430
    • NSC-407430
    • 1,4-DIPIPERIDYL-2-BUTYNE
    • 1,1'-(2-Butynylene)dipiperidine
    • CHEMBL1883942
    • 7498-32-0
    • 4-20-00-01207 (Beilstein Handbook Reference)
    • Piperidine, 1,1'-(2-butynylene)di-
    • N86SF6ECY2
    • UNII-N86SF6ECY2
    • Piperidine,1'-(2-butynylene)di-
    • DTXSID60225939
    • WLN: T6NTJ A2UU2- AT6NTJ
    • MLS003171611
    • Piperidine,1'-(2-butyne-1,4-diyl)bis-
    • NSC 407430
    • BRN 0149049
    • SMR001875488
    • IGBKLEILPKRTFQ-UHFFFAOYSA-N
    • Inchi: 1S/C14H24N2/c1-3-9-15(10-4-1)13-7-8-14-16-11-5-2-6-12-16/h1-6,9-14H2
    • InChI Key: IGBKLEILPKRTFQ-UHFFFAOYSA-N
    • SMILES: N1(CC#CCN2CCCCC2)CCCCC1

Computed Properties

  • Exact Mass: 220.19412
  • Monoisotopic Mass: 220.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • Density: 0.979
  • Boiling Point: 322.7°C at 760 mmHg
  • Flash Point: 138°C
  • Refractive Index: 1.515
  • PSA: 6.48
  • LogP: 1.83740
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